Cas no 2385284-74-0 (1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-(2-oxopropyl)azetidine-3-carboxylic acid)

• Product Name: 1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-(2-oxopropyl)azetidine-3-carboxylic acid
• CAS No: 2385284-74-0
• MF: C₂₂H₂₁NO₅
• MW: 379.405846357346
• CID: 6139349
• PubChem ID: 146155293
• Update Time: 2025-06-12

1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-(2-oxopropyl)azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-(2-oxopropyl)azetidine-3-carboxylic acid
• 2385284-74-0
• 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-(2-oxopropyl)azetidine-3-carboxylic acid
• 1-(9H-Fluoren-9-ylmethoxycarbonyl)-3-(2-oxopropyl)azetidine-3-carboxylic acid
• Z3174628544
• EN300-1703517

• Inchi： 1S/C22H21NO5/c1-14(24)10-22(20(25)26)12-23(13-22)21(27)28-11-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,19H,10-13H2,1H3,(H,25,26)
• InChI Key： HIHIGFDXJHGJQU-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CC(C(=O)O)(CC(C)=O)C1)=O

Computed Properties

• Exact Mass: 379.14197277g/mol
• Monoisotopic Mass: 379.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 83.9Ų

Additional information on 1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-(2-oxopropyl)azetidine-3-carboxylic acid

Comprehensive Overview of 1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-(2-oxopropyl)azetidine-3-carboxylic acid (CAS No. 2385284-74-0)

In the realm of synthetic organic chemistry and pharmaceutical research, 1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-(2-oxopropyl)azetidine-3-carboxylic acid (CAS No. 2385284-74-0) has emerged as a compound of significant interest. This Fmoc-protected azetidine derivative is widely utilized in peptide synthesis, medicinal chemistry, and drug discovery due to its unique structural features and reactivity. The compound's azetidine ring and carboxylic acid functionality make it a versatile building block for designing novel bioactive molecules, particularly in the development of protease inhibitors and other therapeutic agents.

The growing demand for peptide-based therapeutics and small-molecule drugs has propelled research into specialized intermediates like 1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-(2-oxopropyl)azetidine-3-carboxylic acid. Its Fmoc group provides excellent protection for the amine functionality during solid-phase peptide synthesis (SPPS), a technique widely adopted in modern drug development. Researchers are particularly interested in its potential applications in targeted drug delivery systems and bioconjugation strategies, areas that have gained tremendous attention in recent years due to advancements in personalized medicine.

From a synthetic chemistry perspective, the 2-oxopropyl side chain in this compound offers unique opportunities for further functionalization through various organic transformations. This characteristic makes it particularly valuable for creating structure-activity relationship (SAR) libraries in drug discovery programs. The compound's azetidine-3-carboxylic acid scaffold is also noteworthy as four-membered nitrogen heterocycles are increasingly recognized for their ability to modulate physicochemical properties of drug candidates, improving their metabolic stability and bioavailability.

Recent trends in pharmaceutical research have seen increased interest in constrained amino acid analogs and cyclic amino acids, where compounds like 1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-(2-oxopropyl)azetidine-3-carboxylic acid play crucial roles. The constrained geometry of the azetidine ring often leads to enhanced receptor binding selectivity and improved pharmacokinetic profiles compared to their acyclic counterparts. This has become particularly relevant in the development of GPCR-targeted drugs and enzyme inhibitors, two of the most active areas in current drug discovery.

The compound's CAS number 2385284-74-0 serves as a unique identifier in chemical databases and regulatory documentation, ensuring precise tracking in research and development workflows. Analytical chemists emphasize the importance of proper characterization of such building blocks using advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These quality control measures are essential given the compound's application in GMP-compliant synthesis of potential drug candidates.

In the context of green chemistry initiatives, researchers are exploring more sustainable synthetic routes to access Fmoc-protected azetidine derivatives like this compound. The pharmaceutical industry's focus on atom economy and reduced environmental impact has driven innovation in the preparation of such specialized intermediates. Recent publications have highlighted novel catalytic methods for constructing the azetidine ring system with improved efficiency and reduced waste generation.

The compound's utility extends beyond traditional pharmaceutical applications into emerging fields like proteolysis targeting chimeras (PROTACs) and molecular glues, where its bifunctional nature could enable novel drug design strategies. These cutting-edge approaches in targeted protein degradation represent one of the most exciting frontiers in drug discovery, and specialized building blocks like 1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-(2-oxopropyl)azetidine-3-carboxylic acid may play important roles in these developments.

From a commercial perspective, the availability of high-purity azetidine derivatives like this compound has become increasingly important for contract research organizations and academic laboratories engaged in hit-to-lead optimization programs. The compound's stability under various conditions and compatibility with common peptide coupling reagents make it particularly valuable for combinatorial chemistry approaches. Suppliers specializing in advanced pharmaceutical intermediates have noted growing demand for such structurally complex building blocks.

In conclusion, 1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-(2-oxopropyl)azetidine-3-carboxylic acid (CAS No. 2385284-74-0) represents a sophisticated tool in modern medicinal chemistry with broad applications across multiple therapeutic areas. Its unique structural features continue to inspire innovative applications in drug discovery, particularly in the development of next-generation therapeutics with improved specificity and pharmacological profiles. As research into constrained heterocycles and peptide mimetics advances, the importance of such specialized building blocks will likely continue to grow in both academic and industrial settings.